Cas no 148190-21-0 (4H-Pyrano[3,2-b]pyridin-4-one,2-(4-ethylphenyl)-)

• Product Name: 4H-Pyrano[3,2-b]pyridin-4-one,2-(4-ethylphenyl)-
• CAS No: 148190-21-0
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 172500
• PubChem ID: 3073318
• Update Time: 2025-04-19

4H-Pyrano[3,2-b]pyridin-4-one,2-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrano[3,2-b]pyridin-4-one,2-(4-ethylphenyl)-
• 2-(4-ethylphenyl)pyrano[3,2-b]pyridin-4-one
• 148190-21-0
• DTXSID70163914
• 4H-Pyrano(3,2-b)pyridin-4-one, 2-(4-ethylphenyl)-
• 2-(4-Ethylphenyl)-4H-pyrano(3,2-b)pyridin-4-one

• Inchi： 1S/C16H13NO2/c1-2-11-5-7-12(8-6-11)15-10-13(18)16-14(19-15)4-3-9-17-16/h3-10H,2H2,1H3
• InChI Key： IEOUOJFAHSLLMZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2C(C=C1C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.223
• Boiling Point: 408.8°Cat760mmHg
• Flash Point: 201°C
• Refractive Index: 1.617
• PSA: 39.19